6-Amino-3-(4-benzyloxyphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(4-phenylmethoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C19H16N2O3/c20-17-11-10-16(18(21-17)19(22)23)14-6-8-15(9-7-14)24-12-13-4-2-1-3-5-13/h1-11H,12H2,(H2,20,21)(H,22,23)
• InChI Key: QDGYQAJOJNZTJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(N=C(C=C3)N)C(=O)O
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

6-Amino-3-(4-benzyloxyphenyl)picolinic acid, or 6-ABA, is a synthetic organic compound with a wide variety of applications in the scientific research field. It is a white, crystalline solid that is soluble in water and ethanol, and it has a molecular weight of 269.3 g/mol. 6-ABA has been used in a number of different areas, including protein conjugation, drug delivery, and as a fluorescent dye. In addition, it has also been used as an inhibitor of monoamine oxidase (MAO) and as a potential therapeutic agent for neurodegenerative diseases.

Scientific Research Applications

6-ABA has been used in a number of scientific research applications, including protein conjugation, drug delivery, and as a fluorescent dye. In protein conjugation, 6-ABA has been used to conjugate proteins to antibodies for immunoassays. It has also been used in drug delivery systems to facilitate the delivery of drugs to specific parts of the body. In addition, 6-ABA has been used as a fluorescent dye in a variety of biological assays, such as ELISA, Western blotting, and fluorescence microscopy.

Mechanism of Action

The mechanism of action of 6-ABA is not fully understood. However, it is known that the compound acts as an inhibitor of monoamine oxidase (6-Amino-3-(4-benzyloxyphenyl)picolinic acid, 95%). 6-Amino-3-(4-benzyloxyphenyl)picolinic acid, 95% is an enzyme involved in the breakdown of neurotransmitters, such as serotonin and dopamine, and 6-ABA has been shown to inhibit the activity of 6-Amino-3-(4-benzyloxyphenyl)picolinic acid, 95%. This inhibition of 6-Amino-3-(4-benzyloxyphenyl)picolinic acid, 95% can lead to increased levels of neurotransmitters in the brain, which can have various effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-ABA are not fully understood. However, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases. In addition, 6-ABA has been shown to have antidepressant effects in animal models of depression. It has also been shown to reduce inflammation and to have anti-cancer effects in cell culture models.

Advantages and Limitations for Lab Experiments

The advantages of using 6-ABA in lab experiments include its high solubility in water and ethanol, its relatively low cost, and its wide range of applications in scientific research. However, there are some limitations to using 6-ABA in lab experiments. For example, it is not very stable and can degrade over time. In addition, 6-ABA is a potentially toxic compound and should be handled with care.

Future Directions

The potential future directions for 6-ABA include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research is needed to explore its use in drug delivery systems, as well as its potential applications in the diagnosis and treatment of neurodegenerative diseases. Finally, further research is needed to explore the potential side effects and toxicity of 6-ABA.

Synthesis Methods

6-ABA can be synthesized through a multi-step process that involves the reaction of 4-benzyloxyphenylacetic acid with o-phenylenediamine and hydrochloric acid. The reaction is carried out in the presence of a base, such as sodium carbonate or potassium carbonate, and the resulting product is then purified by recrystallization. The overall yield of the reaction is typically around 95%.